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Compound of Interest

Compound Name: MK-7145

Cat. No.: B8288217

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of MK-7145, a potent, selective, and orally active renal outer medullary potassium
channel (ROMK) inhibitor. Given the absence of a publicly available, specific Material Safety
Data Sheet (MSDS) for MK-7145, this guide is based on established best practices for
handling potent, non-radiolabeled research compounds and investigational drugs.[1]
Adherence to these procedures is paramount to ensure personal safety and minimize
occupational exposure.

I. Personal Protective Equipment (PPE)

A thorough risk assessment considering the quantity, physical form (solid or solution), and
experimental procedure is essential for selecting the appropriate level of PPE.[1][2]

Table 1: Recommended Personal Protective Equipment for Handling MK-7145
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a NIOSH-approved respirator
for powders.- Disposable solid-
front lab coat with tight-fitting
cuffs.- Double chemical-
resistant gloves (e.g., nitrile).-
Disposable sleeves.- Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of a potent
compound. Full respiratory
protection is critical. Double-
gloving provides an additional

protective barrier.[1]

Solution Preparation

- Chemical fume hood or other
certified ventilated enclosure.-
Lab coat.- Safety glasses with
side shields or chemical splash
goggles.- Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but the potential for

splashes and spills remains.[1]

[3]

General Laboratory Handling

- Lab coat.- Safety glasses
with side shields.- Chemical-
resistant gloves (e.g., nitrile).-

Closed-toe shoes.

Minimum required PPE for any
laboratory work involving
chemical hazards.[3][4][5]

Il. Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is crucial to minimize exposure and ensure a safe working environment.
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Experimental Workflow for Handling MK-7145

Preparation

1. Review Safety Information
(MSDS for similar compounds, internal risk assessment)

'

2. Prepare Work Area
(Certify fume hood, decontaminate surfaces, prepare spill kit)

i

3. Don Appropriate PPE
(Based on risk assessment)

Execution

4. Perform Experiment
(Weigh, dissolve, and handle compound within containment)

Post-Experiment

5. Decontaminate
(Clean equipment and work surfaces)

'

6. Doff PPE
(Remove PPE in correct sequence to avoid contamination)

'

7. Dispose of Waste
(Follow hazardous waste protocols)
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Mechanism of Action of MK-7145

MK-7145

ROMK Channel
(Kirl.1)

Potassium Recycling Potassium Secretion
(Thick Ascending Limb) (Collecting Duct)

Diuresis & Natriuresis

Blood Pressure Lowering

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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